Cas no 94838-88-7 ((2-formyl-4,5-methylenedioxy)benzeneboronicacid)

(2-formyl-4,5-methylenedioxy)benzeneboronicacid structure
94838-88-7 structure
Product Name:(2-formyl-4,5-methylenedioxy)benzeneboronicacid
CAS No:94838-88-7
MF:C8H7BO5
MW:193.949182748795
MDL:MFCD01319005
CID:802978
PubChem ID:329763508
Update Time:2024-10-25

(2-formyl-4,5-methylenedioxy)benzeneboronicacid Chemical and Physical Properties

Names and Identifiers

    • (6-Formylbenzo[d][1,3]dioxol-5-yl)boronic acid
    • (2-Formyl-4,5-Methylenedioxy)Benzeneboronic Acid
    • 2-Formyl-4,5-(methylenedioxy)benzeneboronic acid
    • (2-Formyl-4,5-methylenedioxy)phenylboronic acid
    • (6-formyl-1,3-benzodioxol-5-yl)boronic acid
    • 2-Formyl-4,5-methylenedioxyphenylboronic acid
    • Boronic acid,B-(6-formyl-1,3-benzodioxol-5-yl)-
    • 2-formyl-4,5-methylenedioxyboronic acid
    • B-(6-Formyl-1,3-benzodioxol-5-yl)boronic acid (ACI)
    • Boronic acid, (6-formyl-1,3-benzodioxol-5-yl)- (9CI)
    • (6-Formyl-2H-1,3-benzodioxol-5-yl)boronic acid
    • (2-formyl-4,5-methylenedioxy)benzeneboronicacid
    • SCHEMBL1128702
    • 6-formyl-2H-1,3-benzodioxol-5-ylboronic acid
    • (6-formyl-1,3-dioxaindan-5-yl)boronic acid
    • DB-015858
    • 4,5-methylenedioxy-2-formylphenylboronic acid
    • C8H7BO5
    • CS-0173775
    • MFCD01319005
    • AKOS015894160
    • (6-Formylbenzo[d][1,3]dioxol-5-yl)boronicacid
    • AS-67191
    • AB08819
    • EN300-7383694
    • 2-Formyl-4,5-methylenedioxyphenylboronic acid, >=95%
    • 94838-88-7
    • AT24748
    • DTXSID20378450
    • 6-formylbenzo[d][1,3]dioxol-5-ylboronic acid
    • MDL: MFCD01319005
    • Inchi: 1S/C8H7BO5/c10-3-5-1-7-8(14-4-13-7)2-6(5)9(11)12/h1-3,11-12H,4H2
    • InChI Key: AKEPUIJBVDGLMX-UHFFFAOYSA-N
    • SMILES: O=CC1C(B(O)O)=CC2=C(OCO2)C=1

Computed Properties

  • Exact Mass: 194.03900
  • Monoisotopic Mass: 194.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76A^2

Experimental Properties

  • Density: 1.49
  • Melting Point: 231-233
  • Boiling Point: 434.3°Cat760mmHg
  • Flash Point: 216.5°C
  • Refractive Index: 1.598
  • PSA: 75.99000
  • LogP: -1.09240
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

(2-formyl-4,5-methylenedioxy)benzeneboronicacid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2-formyl-4,5-methylenedioxy)benzeneboronicacid Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(2-formyl-4,5-methylenedioxy)benzeneboronicacid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: sec-Butyllithium Solvents: Tetrahydrofuran ,  Cyclohexane ;  -78 °C; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ;  -78 °C → rt; 1 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Total Synthesis of (-)-Steganone Utilizing a Samarium(II) Iodide Promoted 8-Endo Ketyl-Olefin Cyclization
Monovich, Lauren G.; Le Huerou, Yvan; Roenn, Magnus; Molander, Gary A., Journal of the American Chemical Society, 2000, 122(1), 52-57

Production Method 2

Reaction Conditions
Reference
A versatile synthesis of fully aromatic benzo[c]phenanthridine alkaloids
Geen, Graham R.; Mann, Inderjit S.; Mullane, M. Valerie; McKillop, Alexander, Tetrahedron, 1998, 54(33), 9875-9894

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran ,  Water ;  20 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 h, rt
Reference
Discovery of 3-aryl substituted benzoxaboroles as broad-spectrum inhibitors of serine- and metallo-β-lactamases
Yan, Yu-Hang; Li, Zhao-Feng; Ning, Xiang-Li; Deng, Ji; Yu, Jun-Lin; et al, Bioorganic & Medicinal Chemistry Letters, 2021, 41,

Production Method 4

Reaction Conditions
Reference
Rhodium-Catalyzed, Enantioselective Intramolecular Hydroacylation of Trisubstituted Alkenes
Johnson, Kirsten F.; Schneider, Eugene A.; Schumacher, Brian P.; Ellern, Arkady; Scanlon, Joseph D.; et al, Chemistry - A European Journal, 2016, 22(44), 15619-15623

(2-formyl-4,5-methylenedioxy)benzeneboronicacid Raw materials

(2-formyl-4,5-methylenedioxy)benzeneboronicacid Preparation Products

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